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Get Quote

The table below summarizes the key physical properties identified for pivaloyl cyanide (CAS No. 42867-

40-3).

Property Value

Molecular Formula C₆H₉NO [1] [2]

Molecular Weight 111.14 g/mol [1] [2]

Boiling Point 147 °C [1] [2]

Density 0.940 g/cm³ [1] [2]

Flash Point 43 °C [1] [2]

Appearance Colorless to light yellow liquid [2]

Storage Recommended at 2-8°C [2]
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While direct solubility data is unavailable, the search results detail synthesis methods that offer some context

for its behavior in experimental settings.

One synthesis method involves reacting pivalic anhydride with trimethylsilyl cyanide, catalyzed by sodium

cyanide, yielding pivaloyl cyanide at 98.9% with a boiling point of 121-125°C [3]. Another patented

process reacts pivalic anhydride with hydrocyanic acid in an organic diluent like diphenyl ether, using a

copper(I) cyanide catalyst [4] [5] [6]. These synthesis conditions indicate that pivaloyl cyanide is handled in

dedicated chemical reactors, not in aqueous solutions.

How to Proceed with Solubility Determination

In the absence of direct data, you can determine the solubility through these practical approaches:

Consult Specialized Databases: Search for solubility data on scientific databases such as
SciFinderⁿ or Reaxys, which often contain more detailed physicochemical information than general

chemical listings.
Experimental Measurement: You can determine solubility empirically using common laboratory

techniques. The workflow below outlines the general process for measuring the solubility of a
compound like pivaloyl cyanide.
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Start Solubility Measurement

Prepare Pivaloyl Cyanide Sample

Select Solvent(s)

Add solute to solvent
in a sealed vial

Agitate mixture
at constant temperature

Allow to reach equilibrium

Sample saturated solution

Analyze concentration
(e.g., via HPLC, GC, gravimetric analysis)

Record solubility (w/v, mol/L)

End
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End

Click to download full resolution via product page

Refer to Safety Data Sheets (SDS): Check the SDS for pivaloyl cyanide, which may contain

information on miscibility or solubility for safety and handling purposes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com
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